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Compound of Interest

Compound Name: NSC114792

Cat. No.: B14095878 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for NSC114792 could not be located in the

public domain. The following information is based on general best practices for the disposal of

laboratory chemical waste. Researchers, scientists, and drug development professionals must

obtain the specific SDS for NSC114792 from the manufacturer or supplier and adhere to their

institution's and local authorities' waste disposal regulations. The CAS number for NSC114792
is 17392-79-9, and its chemical formula is C26H32N4O2S[1].

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. Adherence to established protocols is essential to protect

personnel and the environment. This guide provides a general framework for the safe handling

and disposal of chemical waste like NSC114792.

General Chemical Waste Disposal Protocol
All chemical waste must be managed in accordance with institutional and regulatory guidelines.

The following steps outline a standard procedure for laboratory chemical waste disposal:

Waste Identification and Classification: Determine if the waste is hazardous. A waste is

generally considered hazardous if it exhibits characteristics of ignitability, corrosivity,

reactivity, or toxicity. Laboratory personnel should treat all waste chemical solids, liquids, or

containerized gases as hazardous unless confirmed otherwise by a qualified safety officer[2].

Containerization:
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Select a container that is compatible with the chemical waste. For instance, acids should

not be stored in steel containers[3]. The original container is often the best choice for the

waste[2].

Ensure the container is in good condition, with no leaks or cracks, and has a secure lid[4].

Keep waste containers closed except when adding waste[2][5].

Labeling:

Label all waste containers clearly with the words "Hazardous Waste"[4].

The label must include the full chemical name(s) and the percentage of each component.

Chemical abbreviations are not acceptable[4][5].

Indicate the date when the container was first used for waste accumulation[5].

Segregation and Storage:

Store incompatible wastes separately to prevent dangerous reactions. For example,

oxidizing agents must be kept apart from reducing agents and organic compounds[3][5].

Store liquid hazardous waste in secondary containment to prevent spills from reaching

drains[2][5].

Hazardous waste should be stored in a designated "Satellite Accumulation Area" at or

near the point of generation[3][6].

Disposal:

Do not dispose of hazardous chemicals down the sink, in the regular trash, or by

evaporation[2][3][5].

Arrange for professional disposal through your institution's Environmental Health and

Safety (EHS) department or a licensed waste disposal service[7].

Laboratories should not accumulate more than 55 gallons of hazardous waste or one

quart of acutely hazardous waste at any one time[2][6].
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Disposal of Empty Chemical Containers
Empty chemical containers must also be disposed of properly. The general procedure is as

follows:

Thoroughly empty the container. If solids or sludge remain, the container should be disposed

of as hazardous waste[5].

The first rinse of a container that held a hazardous chemical must be collected and treated

as hazardous waste[5].

For containers that held acutely hazardous waste, they must be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste[2].

After proper rinsing, deface or remove all labels before disposing of the container in the

regular trash or designated glass disposal[2][5].

Quantitative Data on Chemical Waste Disposal
The following table summarizes general guidelines for different classes of chemical waste.
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Waste Classification Examples
General Disposal
Considerations

Ignitable Waste
Flammable solvents (e.g.,

acetone, ethanol)

Store in a fire-rated cabinet.

Keep away from oxidizing

agents and ignition sources.

Corrosive Waste
Acids (e.g., hydrochloric acid),

Bases (e.g., sodium hydroxide)

Segregate acids from bases.

Store in compatible containers

(e.g., no acids in metal

containers). Neutralization may

be permissible as a final step

of a reaction with EHS

approval[8].

Reactive Waste
Water-reactive chemicals,

shock-sensitive materials

Store away from water and

sources of shock or friction.

Requires special handling;

consult with EHS before

disposal[3].

Toxic Waste
Heavy metals, cyanides,

pesticides

Collect separately. Do not mix

with other waste streams.

Requires disposal through a

licensed hazardous waste

handler.

Experimental Protocols
General Protocol for Neutralization of Corrosive Waste (Acids and Bases):

Note: This is a general procedure and may not be suitable for all corrosive wastes. Always

consult with your institution's EHS department before proceeding.

Preparation: Work in a chemical fume hood and wear appropriate Personal Protective

Equipment (PPE), including safety goggles, a face shield, a lab coat, and acid/base resistant

gloves.
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Dilution: For concentrated acids or bases, slowly add the corrosive to a large volume of cold

water with constant stirring. Always add acid or base to water, never the other way around.

Neutralization: Slowly add a neutralizing agent. For acids, use sodium bicarbonate or a dilute

solution of sodium hydroxide. For bases, use a dilute solution of hydrochloric acid or acetic

acid. Monitor the temperature and control the rate of addition to prevent excessive heat

generation.

pH Monitoring: Periodically check the pH of the solution using a pH meter or pH paper.

Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

Final Disposal: Once neutralized, and if the solution contains no other hazardous materials, it

may be permissible to discharge it to the sanitary sewer with a large amount of water,

pending local regulations and institutional policies[8].

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste.
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General Workflow for Laboratory Chemical Waste Disposal

Waste Generation & Characterization

Handling & Segregation

Accumulation & Storage

Final Disposal

Chemical Waste Generated

Identify & Classify Waste
(Ignitable, Corrosive, Reactive, Toxic)

Select Compatible Container

Proceed to Handling

Label Container Correctly
('Hazardous Waste', Contents, Date)

Segregate Incompatible Wastes

Store in Satellite Accumulation Area (SAA)

Store Safely

Keep Container Closed

Request Pickup from EHS

When Full or Time Limit Reached

Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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